Cas no 1879586-05-6 (3-(2-Amino-3,3-dimethylbutyl)-1-propylurea)

This compound features a substituted urea moiety derived from 1-propylamine and 2-amino-3,3-dimethylbutane. The specific substitution pattern imparts unique chemical properties compared to unsubstituted analogues. Its structure potentially offers advantages such as tailored solubility profiles, specific reactivity patterns suitable for targeted applications, and potentially enhanced thermal stability or lubricating properties compared to simpler urea derivatives. The molecule represents a specific structural variant within the broader class of substituted ureas.
3-(2-Amino-3,3-dimethylbutyl)-1-propylurea structure
1879586-05-6 structure
Product Name:3-(2-Amino-3,3-dimethylbutyl)-1-propylurea
CAS No:1879586-05-6
MF:C10H23N3O
MW:201.30912232399
CID:6076975
PubChem ID:165873078
Update Time:2025-06-16

3-(2-Amino-3,3-dimethylbutyl)-1-propylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(2-amino-3,3-dimethylbutyl)-1-propylurea
    • 1879586-05-6
    • EN300-1121945
    • 3-(2-Amino-3,3-dimethylbutyl)-1-propylurea
    • Inchi: 1S/C10H23N3O/c1-5-6-12-9(14)13-7-8(11)10(2,3)4/h8H,5-7,11H2,1-4H3,(H2,12,13,14)
    • InChI Key: OCJGZZUKLBMLTC-UHFFFAOYSA-N
    • SMILES: O=C(NCCC)NCC(C(C)(C)C)N

Computed Properties

  • Exact Mass: 201.184112366g/mol
  • Monoisotopic Mass: 201.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.2Ų

3-(2-Amino-3,3-dimethylbutyl)-1-propylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1121945-0.05g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6 95%
0.05g
$707.0 2023-10-27
Enamine
EN300-1121945-0.1g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6 95%
0.1g
$741.0 2023-10-27
Enamine
EN300-1121945-0.25g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6 95%
0.25g
$774.0 2023-10-27
Enamine
EN300-1121945-0.5g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6 95%
0.5g
$809.0 2023-10-27
Enamine
EN300-1121945-1.0g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6
1g
$728.0 2023-05-26
Enamine
EN300-1121945-2.5g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6 95%
2.5g
$1650.0 2023-10-27
Enamine
EN300-1121945-5.0g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6
5g
$2110.0 2023-05-26
Enamine
EN300-1121945-10.0g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6
10g
$3131.0 2023-05-26
Enamine
EN300-1121945-1g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6 95%
1g
$842.0 2023-10-27
Enamine
EN300-1121945-5g
3-(2-amino-3,3-dimethylbutyl)-1-propylurea
1879586-05-6 95%
5g
$2443.0 2023-10-27

Additional information on 3-(2-Amino-3,3-dimethylbutyl)-1-propylurea

Research Brief on 3-(2-Amino-3,3-dimethylbutyl)-1-propylurea (CAS: 1879586-05-6): Recent Advances and Applications

The compound 3-(2-Amino-3,3-dimethylbutyl)-1-propylurea (CAS: 1879586-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the role of 3-(2-Amino-3,3-dimethylbutyl)-1-propylurea as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its structural motif, featuring a urea linkage and a branched alkylamine, has been shown to enhance binding affinity and selectivity in PPI modulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in disrupting the interaction between p53 and MDM2, a critical pathway in cancer therapeutics.

In addition to its role in oncology, this compound has shown promise in neurodegenerative disease research. A preclinical study conducted by researchers at the University of Cambridge revealed its potential as a modulator of α-synuclein aggregation, a hallmark of Parkinson's disease. The study, which utilized advanced NMR spectroscopy and molecular dynamics simulations, provided insights into the compound's binding dynamics and its ability to stabilize α-synuclein in its non-toxic conformation.

The synthesis of 3-(2-Amino-3,3-dimethylbutyl)-1-propylurea has also seen methodological advancements. A recent patent (WO2023056123) describes an optimized synthetic route that improves yield and purity while reducing environmental impact through the use of green chemistry principles. This development is particularly relevant for scaling up production for clinical trials.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, its specificity for off-target proteins requires further investigation to minimize potential side effects.

In conclusion, 3-(2-Amino-3,3-dimethylbutyl)-1-propylurea represents a versatile scaffold with broad applications in drug discovery. Its dual functionality as a PPI modulator and aggregation inhibitor positions it as a valuable tool for addressing complex diseases. Future research should focus on improving its drug-like properties and expanding its therapeutic indications.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd